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Compound of Interest

Compound Name: Adiphenine

Cat. No.: B1664379 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Adiphenine hydrochloride is a synthetic compound recognized for its antispasmodic and

anticholinergic properties. It functions primarily as a non-competitive inhibitor of nicotinic

acetylcholine receptors (nAChRs). Specifically, it has been shown to antagonize various

nAChR subtypes, including α1, α3β4, α4β2, and α4β4, as well as muscarinic acetylcholine

receptors. Due to its mechanism of action, Adiphenine is utilized in research to investigate

cholinergic signaling pathways and as an anticonvulsant agent. Proper preparation of stock

solutions is critical for ensuring experimental accuracy and reproducibility. Dimethyl sulfoxide

(DMSO) is a common solvent for Adiphenine hydrochloride due to its high solubilizing

capacity. This document provides a detailed protocol for the preparation, storage, and handling

of Adiphenine hydrochloride stock solutions in DMSO.

Quantitative Data Summary
The following table summarizes the key chemical and physical properties of Adiphenine
hydrochloride relevant to the preparation of a stock solution.
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Property Value References

Chemical Name
2-(diethylamino)ethyl 2,2-

diphenylacetate;hydrochloride

CAS Number 50-42-0

Molecular Formula C₂₀H₂₅NO₂·HCl

Molecular Weight 347.88 g/mol

Solubility in DMSO ≥ 100 mg/mL (287.46 mM)

30 mg/mL (86.23 mM)

≥ 17.39 mg/mL

Storage (Powder) 3 years at -20°C

Storage (in DMSO)
1 year at -80°C; 1 month at

-20°C

Experimental Protocol
This protocol details the procedure for preparing a 10 mM stock solution of Adiphenine
hydrochloride in DMSO.

1. Safety Precautions

Adiphenine hydrochloride is harmful if swallowed, in contact with skin, or if inhaled.

Always handle the compound in a well-ventilated area or a chemical fume hood.

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses,

and gloves.

2. Materials and Equipment

Adiphenine hydrochloride (CAS 50-42-0) powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
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Sterile, amber glass vials or polypropylene microcentrifuge tubes

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional, for aiding dissolution)

3. Stock Solution Preparation (Example: 1 mL of 10 mM Stock)

Step 1: Calculation

Determine the mass of Adiphenine hydrochloride required.

Formula: Mass (g) = Desired Concentration (mol/L) x Volume (L) x Molecular Weight (

g/mol )

Calculation: Mass (mg) = 10 mmol/L x 1 mL x (1 L / 1000 mL) x 347.88 g/mol x (1000 mg /

1 g)

Mass = 3.48 mg

Step 2: Weighing the Compound

Place a sterile vial on the analytical balance and tare the weight.

Carefully weigh out 3.48 mg of Adiphenine hydrochloride powder into the vial.

Step 3: Dissolution

Using a calibrated pipette, add 1 mL of high-purity DMSO to the vial containing the

Adiphenine hydrochloride powder.

Cap the vial securely and vortex the solution until the powder is completely dissolved. To

facilitate dissolution, the solution can be gently warmed to 37°C or placed in an ultrasonic

bath for a few minutes.
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Note: It is crucial to use fresh DMSO, as absorbed moisture can reduce the solubility of the

compound.

Step 4: Storage and Handling

Once the stock solution is fully dissolved, it is recommended to aliquot it into smaller, single-

use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound.

Store the aliquots in tightly sealed amber vials.

For long-term storage (up to 1 year), store the aliquots at -80°C.

For short-term storage (up to 1 month), store at -20

To cite this document: BenchChem. [Application Note: Preparation of Adiphenine
Hydrochloride Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664379#preparation-of-adiphenine-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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